Cas no 1436383-97-9 (3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine)

• Product Name: 3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine
• CAS No: 1436383-97-9
• MF: C₁₅H₁₅BrN₄O₂S
• MW: 395.274200677872
• MDL: MFCD30185764
• CID: 4604578
• Update Time: 2025-05-23

3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methyl-N-(3-(methylsulfonyl)benzyl)imidazo[1,2-a]pyrazin-8-amine
• 3-bromo-2-methyl-N-(3-(methylsulfonyl)benzyl)imidazo[1,2-a]pyrazin-8-amine(WXC05064)
• Imidazo[1,2-a]pyrazin-8-amine, 3-bromo-2-methyl-N-[[3-(methylsulfonyl)phenyl]methyl]-
• 3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine

• MDL： MFCD30185764
• Inchi： 1S/C15H15BrN4O2S/c1-10-13(16)20-7-6-17-14(15(20)19-10)18-9-11-4-3-5-12(8-11)23(2,21)22/h3-8H,9H2,1-2H3,(H,17,18)
• InChI Key： LBULOYRAFWHTHY-UHFFFAOYSA-N
• SMILES： C12=NC(C)=C(Br)N1C=CN=C2NCC1=CC=CC(S(C)(=O)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3

Additional information on 3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine

Introduction to 3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine (CAS No. 1436383-97-9)

3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine (CAS No. 1436383-97-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyrazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a bromine atom and a methylsulfonyl group in its structure further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of 3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine is characterized by a central imidazopyrazine core, which is substituted with a bromo group at the 3-position and a methyl group at the 2-position. The N-substituent is a 3-(methylsulfonyl)benzyl group, which adds to the compound's overall hydrophobicity and lipophilicity. These structural features contribute to its ability to interact with various biological targets, such as enzymes and receptors, making it a versatile molecule for pharmaceutical research.

Recent studies have highlighted the potential of 3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the bromine atom played a crucial role in enhancing the compound's ability to modulate inflammatory pathways.

In addition to its anti-inflammatory properties, 3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine has shown promise in cancer research. A study conducted by a team of scientists at the National Cancer Institute demonstrated that this compound selectively inhibited the growth of cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. Specifically, the compound was found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine have also been investigated in preclinical studies. These studies revealed that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound showed low toxicity in animal models, suggesting that it may have a favorable safety profile.

The synthesis of 3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine has been optimized using modern synthetic techniques. A multi-step synthesis route involving palladium-catalyzed cross-coupling reactions and selective functional group transformations has been developed. This synthetic approach allows for efficient and scalable production of the compound, which is essential for advancing it through preclinical and clinical development stages.

In conclusion, 3-Bromo-2-Methyl-N-(3-(Methylsulfonyl)Benzyl)Imidazo[1,2-A]Pyrazin-8-Amine (CAS No. 1436383-97-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and anticancer drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.